N-((5-((2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)-2,6-difluorobenzamide

• IUPAC Name: N-[[5-[2-(3,4-dihydro-2H-quinolin-1-yl)-2-oxoethyl]sulfanyl-1,3,4-oxadiazol-2-yl]methyl]-2,6-difluorobenzamide
• InChI: InChI=1S/C21H18F2N4O3S/c22-14-7-3-8-15(23)19(14)20(29)24-11-17-25-26-21(30-17)31-12-18(28)27-10-4-6-13-5-1-2-9-16(13)27/h1-3,5,7-9H,4,6,10-12H2,(H,24,29)
• InChI Key: HTCNIAJQSNEWLJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2N(C1)C(=O)CSC3=NN=C(O3)CNC(=O)C4=C(C=CC=C4F)F
• Molecular Formula: C21H18F2N4O3S
• Molecular Weight: 444.5 g/mol

Description

The compound contains several functional groups including a 3,4-dihydroquinolin-1(2H)-yl group, a 1,3,4-oxadiazol-2-yl group, and a 2,6-difluorobenzamide group. The presence of these groups suggests that the compound could have interesting biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of several heterocyclic rings. The 3,4-dihydroquinolin-1(2H)-yl group and the 1,3,4-oxadiazol-2-yl group are both heterocyclic structures, which means they contain atoms of at least two different elements.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds with similar structures often undergo reactions that involve the opening or closing of their heterocyclic rings.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the functional groups present. For example, the presence of the 2,6-difluorobenzamide group could influence its acidity and reactivity.

Scientific Research Applications

Antitumor Agents

Benzamide derivatives have been recognized for their potential as antitumor agents. .

Antimicrobial Agents

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Antiviral Agents

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Anti-Alzheimer Agents

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Antidiabetic Agents

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Antiparasitic Agents

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Material Science Applications

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Catalysis and Organic Reactions

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Mechanism of Action

The mechanism of action would depend on the specific biological target of this compound. Based on the functional groups present, it could potentially interact with biological targets through a variety of mechanisms.

Future Directions

Future research could involve synthesizing this compound and studying its biological activities. The information gained could then be used to design and synthesize more potent derivatives.